Sb(v)-tartrat
Description
Properties
IUPAC Name |
bis(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl) 2,3-dihydroxybutanedioate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C4H6O6.2Sb/c3*5-1(3(7)8)2(6)4(9)10;;/h3*1-2,5-6H,(H,7,8)(H,9,10);;/q;;;2*+3/p-6 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXAQBAUDGBVLT-UHFFFAOYSA-H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(C(C(=O)O[Sb](OC1=O)OC(=O)C(C(C(=O)O[Sb]2OC(=O)C(C(C(=O)O2)O)O)O)O)O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O18Sb2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
687.73 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Scientific Research Applications
Environmental Applications
Water Treatment
Sb(V)-tartrat has been studied for its efficacy in removing antimony from contaminated water. A recent study demonstrated that a novel photocatalyst, rGO/NZV-FeZn, achieved an impressive 99.38% removal efficiency of Sb(V) from water. The mechanisms involved include adsorption-photocatalytic reduction and flocculation sedimentation, highlighting the compound's potential for large-scale water purification systems .
Table 1: Efficiency of Various Treatments for Sb(V) Removal
| Treatment Method | Removal Efficiency (%) | Key Mechanisms |
|---|---|---|
| rGO/NZV-FeZn | 99.38 | Adsorption, Photocatalytic Reduction |
| Fe2+-mediated oxidation | Varies | Oxidation-Reduction |
| Pure FeSO4 and ZnSO4 | Varies | Flocculation |
Medical Applications
Leishmaniasis Treatment
This compound is primarily used in the treatment of leishmaniasis, a disease caused by protozoan parasites. The compound acts as a pro-drug that is reduced to more reactive Sb(III) forms within the body. This reduction is facilitated by thiol compounds such as trypanothione found in Leishmania parasites. Studies indicate that the conversion rate of Sb(V) to Sb(III) is significantly higher in the presence of trypanothione compared to other thiols .
Case Study: Efficacy in Human Blood
A study assessed the reactivity of Sb(V) with human blood components, revealing that glutathione plays a crucial role in reducing Sb(V) to Sb(III). This transformation can lead to redox side effects that may impact therapeutic efficacy. The presence of Sb(V) was shown to alter various biochemical parameters, including superoxide dismutase activity, which suggests a complex interaction between the drug and biological systems .
Material Science Applications
Synthesis of Antimony-Oxo Tartrate Clusters
Recent research has focused on synthesizing antimony-oxo tartrate clusters for potential applications in nonlinear optics and catalysis. These clusters exhibit unique structural properties due to the incorporation of transition metals alongside Sb(V). The ability to manipulate the composition and structure of these clusters opens avenues for developing novel materials with tailored functionalities .
Table 2: Properties of Antimony-Oxo Tartrate Clusters
| Compound Type | Composition | Structural Features |
|---|---|---|
| Transition-Metal-Antimony-Oxo | {SbV1/3FeIII2/3(μ4-O)2(μ3-O)4} | 3-D Microporous Structure |
| Cobalt/Nickel-Iron-Antimony | H5/3[Co2.5FeII4/3FeIII3(H2O)13SbV1/3] | Sandwich-Type Layer |
Comparison with Similar Compounds
Key Research Findings
- pH Sensitivity : Sb(V)-tartrate adsorption decreases with increasing pH due to deprotonation of surface hydroxyl groups on adsorbents .
- Competitive Anions : Phosphate reduces Sb(V)-tartrate adsorption by >40% on α-Fe₂O₃, highlighting ligand competition in real-world systems .
- Stability : Sb(V)-tartrate complexes are more stable than Sb(III)-tartrate under oxidizing conditions, influencing their environmental persistence .
Q & A
Q. How to ensure ethical reporting of Sb(V)-tartrate toxicity studies involving human cell lines?
- Methodological Answer : Adhere to OECD guidelines (e.g., TG 423) for cytotoxicity assays. Disclose cell line origins (e.g., ATCC numbers), passage numbers, and contamination checks (e.g., mycoplasma testing). Use blinded analysis for cell viability counts and report conflicts of interest (e.g., funding sources) .
Q. What systematic approaches identify research gaps in Sb(V)-tartrate applications for peer-reviewed papers?
- Methodological Answer : Conduct scoping reviews using PRISMA frameworks. Query databases (e.g., PubMed, SciFinder) with keywords like “Sb(V)-tartrate AND catalysis NOT Sb(III)” and filter by publication date (last 5 years). Use tools like VOSviewer to map keyword co-occurrence and highlight underexplored areas (e.g., environmental remediation) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
